Cas no 91853-67-7 (3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-)

3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- structure
91853-67-7 structure
Product Name:3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
CAS No:91853-67-7
MF:C16H26O2
MW:250.376445293427
CID:800177
PubChem ID:53791761
Update Time:2025-04-19

3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
    • 4,8,12-trimethyltrideca-3,7,11-trienoic acid, mixed isomers
    • FCINNSNPGOGNMQ-UHFFFAOYSA-N
    • farnesyl carboxylic acid
    • 4,8,12-trimethyltrideca-3,7,11-trienoic acid
    • 91853-67-7
    • DTXSID80963523
    • Inchi: 1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)
    • InChI Key: FCINNSNPGOGNMQ-UHFFFAOYSA-N
    • SMILES: OC(CC=C(C)CCC=C(C)CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 250.193280068g/mol
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 5.1
  • Topological Polar Surface Area: 37.3Ų

3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Security Information

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